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Compound of Interest

Compound Name: APIEZON GREASE L

Cat. No.: B1171838

An in-depth examination of the composition and properties of Apiezon L grease confirms its
silicone-free nature, making it a critical component for high-vacuum applications where
contamination is a primary concern. This guide provides researchers, scientists, and drug
development professionals with a detailed analysis of Apiezon L grease, including its physical
and chemical properties, to facilitate its effective use in sensitive experimental setups.

Apiezon L grease is a hydrocarbon-based lubricant specifically designed for use in ultra-high
vacuum environments.[1][2][3][4][5] Its formulation, devoid of silicone and halogens, is a key
differentiator from other vacuum greases.[1][2][3][4][6] This characteristic is particularly
advantageous in applications such as mass spectrometry, infrared spectroscopy, and electron
microscopy, where the migration of silicone molecules, a phenomenon known as "creep," can
lead to significant sample contamination and interference with analytical results.[1][2][7] The
absence of silicone also prevents the issue of "carry over," ensuring the integrity of
experimental data.[1][2]

The grease is composed of a complex mixture of hydrocarbons, identified by its CAS number
8009-03-8, which corresponds to petrolatum.[8][9] This hydrocarbon base imparts excellent
lubrication properties while maintaining a very low vapor pressure, essential for achieving and
maintaining high vacuum conditions.[1][10]

Quantitative Data Summary

The physical and chemical properties of Apiezon L grease are summarized in the table below,
compiled from various technical and safety data sheets. This data provides a clear,
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comparative overview of its performance characteristics.

Property Value References
Composition
] ) Petrolatum (Hydrocarbon
Primary Constituent [O1[11][12]
Grease)
Silicone Content Silicone-free [L12113114115]116]
Halogen Content Halogen-free [L112][31[41[5]
Additives None reported [5][6][10]
Physical Properties
Appearance Yellow semi-solid grease [8][11][13]
Melting Point 42 to 52°C [8][10][13]
Typical Working Temperature
10 to 30°C [1][3][10]
Range
Vapor Pressure at 20°C 7 x 107 Torr [L][318][10][13]
Relative Density at 20°C 0.896 [3B1[8][10][13]
Chemical Properties
Soluble in aromatic
Solubility hydrocarbon solvents; [8][13]
Insoluble in water
Safety Data
Acute Oral Toxicity (LD50) >2000mg/kg [8][13]
Acute Dermal Toxicity (LD50) >2000mg/kg [8][13]

Experimental Protocols

While specific proprietary details of the manufacturing process for Apiezon L grease are not

publicly available, the characterization of its properties is performed using standardized testing
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methods. For instance, the dropping point is determined according to ASTM D566, and
outgassing characteristics are measured by ASTM E595.[10] The lubricity is assessed using
the 4 Ball Test as per ASTM D2596.[10] These standard protocols ensure consistent and
reliable data on the grease's performance.

Logical Confirmation of Silicone-Free Composition

The determination of Apiezon L grease as silicone-free is a critical aspect for its application in
sensitive research environments. The following diagram illustrates the logical workflow to

confirm this characteristic.

Apiezon L Grease

Composition Analysis
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Hydrocarbon-Based
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Figure 1: Apiezon L Grease Silicone-Free Verification
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Apiezon L Grease Silicone-Free Verification Workflow

In conclusion, Apiezon L grease is unequivocally a silicone-free product, a fact substantiated by
manufacturer declarations and safety data sheets. Its hydrocarbon-based composition provides
the necessary lubrication and low vapor pressure for ultra-high vacuum applications without the
risk of silicone contamination, making it an ideal choice for researchers and professionals in
fields requiring pristine experimental conditions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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